Cas no 61629-51-4 (2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro-)

2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro- structure
61629-51-4 structure
Product Name:2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro-
CAS No:61629-51-4
MF:C10H8Cl2O2
MW:231.07532119751
CID:472166
PubChem ID:54343035
Update Time:2025-04-19

2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro-
    • 6-chloro-3,4-dihydro-2H-chromene-2-carbonyl chloride
    • 61629-51-4
    • 6-Chloro-3,4-dihydro-2H-1-benzopyran-2-carbonyl chloride
    • SCHEMBL11471349
    • DTXSID10710704
    • Inchi: 1S/C10H8Cl2O2/c11-7-2-4-8-6(5-7)1-3-9(14-8)10(12)13/h2,4-5,9H,1,3H2
    • InChI Key: UAHSIFYIFTZHOB-UHFFFAOYSA-N
    • SMILES: ClC(C1CCC2C=C(C=CC=2O1)Cl)=O

Computed Properties

  • Exact Mass: 229.99024
  • Monoisotopic Mass: 229.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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